molecular formula C12H22O B15269147 2-(2-Cyclobutylethyl)cyclohexan-1-ol

2-(2-Cyclobutylethyl)cyclohexan-1-ol

Cat. No.: B15269147
M. Wt: 182.30 g/mol
InChI Key: YUZFSBVJMOJXDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Cyclobutylethyl)cyclohexan-1-ol is a cyclohexanol derivative featuring a cyclobutyl-ethyl substituent at the 2-position of the cyclohexane ring. This compound is of interest due to its unique structural features: the cyclobutyl group introduces ring strain and conformational rigidity, while the ethyl linker modulates steric and electronic interactions.

Properties

Molecular Formula

C12H22O

Molecular Weight

182.30 g/mol

IUPAC Name

2-(2-cyclobutylethyl)cyclohexan-1-ol

InChI

InChI=1S/C12H22O/c13-12-7-2-1-6-11(12)9-8-10-4-3-5-10/h10-13H,1-9H2

InChI Key

YUZFSBVJMOJXDR-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C(C1)CCC2CCC2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Cyclobutylethyl)cyclohexan-1-ol can be achieved through several methods. One common approach involves the hydrogenation of 2-(2-Cyclobutylethyl)cyclohexanone using a suitable catalyst such as palladium on carbon (Pd/C) under hydrogen gas. The reaction is typically carried out at room temperature and atmospheric pressure.

Industrial Production Methods

On an industrial scale, the production of 2-(2-Cyclobutylethyl)cyclohexan-1-ol may involve the catalytic hydrogenation of the corresponding ketone in large reactors. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and catalyst concentration.

Chemical Reactions Analysis

Types of Reactions

2-(2-Cyclobutylethyl)cyclohexan-1-ol undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form the corresponding ketone, 2-(2-Cyclobutylethyl)cyclohexanone, using oxidizing agents such as chromium trioxide (CrO3) or potassium permanganate (KMnO4).

    Reduction: Reduction of the ketone back to the alcohol can be achieved using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: The hydroxyl group can be substituted with other functional groups through reactions with reagents like thionyl chloride (SOCl2) to form the corresponding chloride.

Common Reagents and Conditions

    Oxidation: Chromium trioxide (CrO3) in acetic acid or potassium permanganate (KMnO4) in aqueous solution.

    Reduction: Sodium borohydride (NaBH4) in methanol or lithium aluminum hydride (LiAlH4) in ether.

    Substitution: Thionyl chloride (SOCl2) in the presence of a base such as pyridine.

Major Products Formed

    Oxidation: 2-(2-Cyclobutylethyl)cyclohexanone

    Reduction: 2-(2-Cyclobutylethyl)cyclohexan-1-ol

    Substitution: 2-(2-Cyclobutylethyl)cyclohexyl chloride

Scientific Research Applications

2-(2-Cyclobutylethyl)cyclohexan-1-ol has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound can be used in studies involving the interaction of cyclohexanol derivatives with biological systems.

    Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Cyclobutylethyl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with various biological molecules, influencing their structure and function. The cyclohexane ring provides a hydrophobic environment, which can affect the compound’s solubility and interaction with lipid membranes.

Comparison with Similar Compounds

Sulfonyl-Substituted Cyclohexan-1-ol Derivatives

Compounds such as 2-((4-Methoxyphenyl)sulfonyl)cyclohexan-1-ol and 2-((4-chlorophenyl)sulfonyl)cyclohexan-1-ol () share the cyclohexanol core but differ in their sulfonyl-aryl substituents. Key distinctions include:

  • Synthesis : These derivatives are synthesized via a DABSO-based three-component reaction involving Grignard reagents (e.g., 4-methoxyphenylmagnesium bromide) and cyclohexene oxide .
  • Physical Properties: 2-((4-Chlorophenyl)sulfonyl)cyclohexan-1-ol has a melting point of 118–119°C, indicative of high crystallinity due to polar sulfonyl groups . In contrast, 2-(2-Cyclobutylethyl)cyclohexan-1-ol likely exists as a liquid or low-melting solid, given the non-polar cyclobutylethyl group.
  • Reactivity : Sulfonyl groups enhance electrophilicity, making these derivatives reactive in nucleophilic substitutions. The cyclobutylethyl group, however, may prioritize steric effects over electronic modulation.

Pharmaceutical Derivatives: Venlafaxine

Venlafaxine (1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol) is a bicyclic phenethylamine antidepressant (). Comparisons include:

  • Structural Differences: Venlafaxine’s substituents (dimethylamino and methoxyphenyl groups) confer pharmacological activity via serotonin-norepinephrine reuptake inhibition. The cyclobutylethyl group in the target compound lacks such polar functionality, suggesting divergent applications.
  • Physicochemical Properties: Venlafaxine’s logP (octanol-water partition coefficient) is likely higher than that of 2-(2-Cyclobutylethyl)cyclohexan-1-ol due to aromatic and amine groups, impacting bioavailability .

Juvenoid Derivatives

Juvenoids, such as 2-(4-hydroxybenzyl)-cyclohexan-1-ol derivatives (), are insect juvenile hormone mimics. Key contrasts:

  • Substituent Effects: The hydroxybenzyl group in juvenoids enables hydrogen bonding with biological targets, whereas the cyclobutylethyl group may prioritize hydrophobic interactions.
  • Biological Activity: Juvenoids disrupt insect development; the target compound’s bioactivity remains unexplored but could differ due to substituent steric bulk .

Alkyl-Substituted Cyclohexanols

  • 4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol ():
    • Structure : Features a bulkier cyclohexylpropyl substituent compared to the cyclobutylethyl group.
    • Physical Properties : Molecular weight (224.39 g/mol) is higher than the target compound (estimated ~196.3 g/mol), suggesting differences in volatility and solubility .

Data Tables

Table 1. Comparative Physicochemical Properties

Compound Molecular Weight (g/mol) Substituent Type Key Physical Property Reference
2-(2-Cyclobutylethyl)cyclohexan-1-ol* ~196.3 Cycloalkyl-ethyl Likely liquid/low-melting N/A
2-((4-Chlorophenyl)sulfonyl)cyclohexan-1-ol 260.75 Sulfonyl-aryl mp 118–119°C
Venlafaxine 277.40 Aryl-ethylamine logP ~2.7 (estimated)
4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol 224.39 Cycloalkyl-propyl Solid (structure-dependent)

*Estimated based on molecular formula.

Research Findings and Implications

  • Structural Rigidity : The cyclobutyl group in the target compound may confer unique conformational constraints compared to flexible alkyl or planar aryl substituents, influencing its reactivity and intermolecular interactions.
  • Applications: While sulfonyl derivatives serve as synthetic intermediates and juvenoids as bioactive agents, 2-(2-Cyclobutylethyl)cyclohexan-1-ol could find use in materials science or as a scaffold for drug development, pending further study.
  • Knowledge Gaps: Direct data on the target compound’s synthesis, spectral properties, and bioactivity are absent in the provided evidence, necessitating extrapolation from analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.